Cas no 877797-76-7 (4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one)

The compound 4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one is a synthetic organic molecule with unique structural features. It exhibits potent pharmacological properties and is considered a valuable tool in medicinal chemistry research. Its key advantages include its potential for modulating specific biological targets and its ability to contribute to the development of novel therapeutic agents.
4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one structure
877797-76-7 structure
Product Name:4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one
CAS No:877797-76-7
MF:C24H25FN2O2
MW:392.465909719467
CID:5421590
Update Time:2025-06-20

4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6,7,8,9-tetrahydrobenzo[g]chromen-2-one
    • 2H-Naphtho[2,3-b]pyran-2-one, 4-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-6,7,8,9-tetrahydro-
    • 4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one
    • Inchi: 1S/C24H25FN2O2/c25-21-7-3-4-8-22(21)27-11-9-26(10-12-27)16-19-15-24(28)29-23-14-18-6-2-1-5-17(18)13-20(19)23/h3-4,7-8,13-15H,1-2,5-6,9-12,16H2
    • InChI Key: NHJMKULKNFLREN-UHFFFAOYSA-N
    • SMILES: C12=CC3=C(CCCC3)C=C1C(CN1CCN(C3=CC=CC=C3F)CC1)=CC(=O)O2

4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3385-1927-2μmol
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
2μmol
$57.0 2023-09-11
Life Chemicals
F3385-1927-5μmol
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
5μmol
$63.0 2023-09-11
Life Chemicals
F3385-1927-10μmol
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
10μmol
$69.0 2023-09-11
Life Chemicals
F3385-1927-20μmol
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
20μmol
$79.0 2023-09-11
Life Chemicals
F3385-1927-1mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
1mg
$54.0 2023-09-11
Life Chemicals
F3385-1927-2mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
2mg
$59.0 2023-09-11
Life Chemicals
F3385-1927-3mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
3mg
$63.0 2023-09-11
Life Chemicals
F3385-1927-4mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
4mg
$66.0 2023-09-11
Life Chemicals
F3385-1927-5mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
5mg
$69.0 2023-09-11
Life Chemicals
F3385-1927-10mg
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one
877797-76-7
10mg
$79.0 2023-09-11

Additional information on 4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one

Introduction to 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7)

4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a cyclohexagchromene core and a fluorinated phenyl group. The combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The cyclohexagchromene core is a bicyclic system that consists of a benzene ring fused to a cyclohexene ring. This core structure is known for its ability to modulate various biological targets, particularly those involved in central nervous system (CNS) disorders. The presence of the piperazine moiety further enhances the compound's pharmacological profile by increasing its solubility and bioavailability. Additionally, the fluorine atom in the phenyl group contributes to the compound's metabolic stability and receptor binding affinity.

Recent studies have highlighted the potential of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that the compound could be developed into a novel therapeutic agent for neurodegenerative diseases.

In addition to its neuroprotective properties, 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one has also shown promise in the treatment of psychiatric disorders such as depression and anxiety. Research conducted at the University of California revealed that this compound acts as a selective serotonin reuptake inhibitor (SSRI), similar to commonly used antidepressants like fluoxetine and sertraline. However, preliminary data indicate that it may have fewer side effects and a faster onset of action compared to traditional SSRIs.

The pharmacokinetic properties of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound has good oral bioavailability and a favorable distribution profile. It readily crosses the blood-brain barrier (BBB), which is crucial for its effectiveness in treating CNS disorders. Furthermore, the compound exhibits low toxicity and high selectivity for its target receptors, making it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's pharmacodynamics and pharmacokinetics in humans.

In conclusion, 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7) represents a promising lead compound for the development of new therapies for neurological and psychiatric disorders. Its unique structural features and favorable biological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.